![molecular formula C9H10IN3O3 B6315474 2-Iodo-4-oxo-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine-3-carboxylic acid ethyl ester, 95% CAS No. 1773507-49-5](/img/structure/B6315474.png)
2-Iodo-4-oxo-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine-3-carboxylic acid ethyl ester, 95%
Overview
Description
Scientific Research Applications
Biomedical Research
This compound serves as a substrate for synthetic transformations aimed at creating biologically active compounds . It has been extensively studied for its potential to produce receptor antagonists, modulators, and inhibitors that could be used in treating various diseases .
Vasopressin Receptor Antagonists
Derivatives of this compound have been explored as vasopressin 1b receptor antagonists . These are significant in the study of social behavior disorders, stress-related disorders, and could have therapeutic applications .
Fibrinogen Receptor Antagonists
The compound has also been used to develop fibrinogen receptor antagonists , which can be crucial in managing cardiovascular diseases by preventing blood clots .
Modulators of Glutamate Receptors
It has shown promise as a selective positive allosteric modulator for glutamate receptors GluN2A and mGluR5 , which are important in synaptic plasticity and could be beneficial in treating neurological disorders .
Anti-Tuberculosis Agents
Research indicates that derivatives can act as inhibitors of Mycobacterium tuberculosis H37RV , suggesting potential use in developing new anti-tuberculosis drugs .
Anti-Cancer Agents
The compound is being studied for its efficacy as an inhibitor of lung cancer tumors A549 and H322b , indicating its role in cancer treatment research .
HIV-1 Integrase Inhibitors
There is evidence that it can inhibit the catalytic activity of HIV-1 integrase , which is vital for the integration of viral DNA into the host genome, making it a target for antiretroviral therapy .
Neurodegenerative and Cardiovascular Disease Treatment
Some derivatives have been proposed for the treatment of lysosomal and neurodegenerative diseases , as well as cardiovascular diseases , showcasing its versatility in medical research applications .
Each application mentioned above represents a unique field where this compound has shown potential. The ongoing research in these areas continues to uncover new possibilities and therapeutic avenues.
Mechanism of Action
properties
IUPAC Name |
ethyl 2-iodo-4-oxo-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10IN3O3/c1-2-16-9(15)5-6-8(14)11-3-4-13(6)12-7(5)10/h2-4H2,1H3,(H,11,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIDBOCFZLTXURZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2C(=O)NCCN2N=C1I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10IN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodo-4-oxo-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine-3-carboxylic acid ethyl ester | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2R,8R)-2-Fluoro-1,2,3,5,6,7-hexahydropyrrolizin-8-yl]methanol](/img/structure/B6315430.png)
![2-(3-Fluoro-phenyl)-3-iodo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylic acid t-butyl ester, 95%](/img/structure/B6315458.png)
![3-Cyano-2-(3-fluoro-phenyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylic acid t-butyl ester, 95%](/img/structure/B6315459.png)
![5-Benzyl-2-(4-fluoro-phenyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one](/img/structure/B6315467.png)
![2-Iodo-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine-3-carboxylic acid ethyl ester, 95%](/img/structure/B6315480.png)
![[1,1'-Biphenyl]-2-yl(methyl)sulfane](/img/structure/B6315488.png)